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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties,

experimental protocols, and key applications of Tetramethylammonium nitrate (TMAN). All

quantitative data is summarized for clarity, and detailed methodologies for cited experiments

are provided.

Chemical and Physical Properties
Tetramethylammonium nitrate is a quaternary ammonium salt with a unique set of properties

that make it valuable in various scientific and industrial fields.[1] It is a white to light yellow

crystalline solid that is highly soluble in water and other polar solvents.[1][2][3][4]

General and Physical Data
The fundamental physical and chemical identifiers for Tetramethylammonium nitrate are

summarized in the table below.
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Property Value References

Molecular Formula C4H12N2O3 [1][5][6]

Linear Formula (CH3)4N(NO3)

Molecular Weight 136.15 g/mol [1][6]

CAS Number 1941-24-8 [1][2]

EC Number 217-723-4

Appearance
White to light yellow crystalline

powder/solid
[1][2][3]

Melting Point ≥300 °C (lit.) [2][5][7]

Solubility
Soluble in water (H2O: 0.1

g/mL, clear, colorless)
[2][3][5][8]

Stability
Stable under normal

conditions.
[2][3][5]

InChI Key
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Structural Information
Tetramethylammonium nitrate consists of a central nitrogen atom bonded to four methyl

groups, resulting in a positively charged tetramethylammonium cation, [(CH₃)₄N]⁺. This cation

is ionically bonded to the nitrate anion, [NO₃]⁻.

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of Tetramethylammonium
nitrate are crucial for its application in research.

Synthesis Protocol
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A common laboratory-scale synthesis of Tetramethylammonium nitrate involves a salt

metathesis reaction.[10]

Methodology:

Prepare equimolar aqueous solutions of silver nitrate (AgNO₃) and tetramethylammonium

iodide ((CH₃)₄NI).

Mix the two solutions. A precipitate of silver iodide (AgI) will form.

Remove the silver iodide precipitate by filtration.

The resulting clear solution contains dissolved Tetramethylammonium nitrate.

Evaporate the solution to reduce the volume, which will cause white crystals of

Tetramethylammonium nitrate to separate out.

Collect the crystals for further purification.

Reactants

Reaction Separation & PurificationSilver Nitrate Solution

Mix Equimolar Solutions

Tetramethylammonium Iodide Solution

Filter to Remove AgI PrecipitateForms AgI(s) + TMAN(aq) Evaporate Filtrate
Clear TMAN Solution

Collect Crystals Purified TMAN Crystals

Click to download full resolution via product page

Synthesis and Purification Workflow for TMAN.

Purification Protocol
The purity of Tetramethylammonium nitrate is critical for many of its applications.

Recrystallization is a standard purification method.[5][11]
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Methodology:

Dissolve the crude Tetramethylammonium nitrate crystals in hot ethanol (EtOH).

Allow the solution to cool slowly, promoting the formation of well-defined crystals.

Collect the recrystallized product by filtration.

Dry the purified crystals in an oven at 110°C to remove any residual solvent.[5][11]

Thermal Decomposition Analysis
The thermal stability and decomposition mechanism of Tetramethylammonium nitrate have

been investigated using thermogravimetry (TG) and mass spectrometry (MS).[10]

Methodology:

Thermogravimetric Analysis (Isothermal): The analysis is carried out using a

thermogravimetric analyzer. A sample is placed in a platinum bucket and heated to a

constant temperature. The mass loss over time is recorded to determine the kinetics of

decomposition.[10]

Mass Spectrometric Analysis: A mass spectrometer connected to a constant volume system

via a molecular leak is used.[10]

For qualitative analysis, approximately 25 mg of the substance is heated to 350°C for 15

minutes. The evolved gases are then analyzed to identify the decomposition products.[10]

For isothermal kinetic runs, the evolution of a specific mass number corresponding to a

major fragmentation peak of a product (e.g., m/z 58 for trimethylamine) is monitored over

time at various temperatures.[10]

Thermal Decomposition Mechanism
Studies have shown that the thermal decomposition of Tetramethylammonium nitrate
proceeds via a dissociation process, which is the rate-determining step.[10] The initial step

involves the transfer of a methyl group, leading to the formation of trimethylamine and methyl

nitrate.[10]
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The decomposition behaves differently depending on the pressure. In air, the decomposition is

exothermic.[10] Under reduced pressure, the compound undergoes dissociation and

sublimation, resulting in an overall endothermic effect.[10]

Primary Products

Tetramethylammonium Nitrate
[(CH₃)₄N]⁺[NO₃]⁻

Rate-Determining Step
(Methyl Group Transfer)

Heat

Trimethylamine
(CH₃)₃N

Methyl Nitrate
CH₃NO₃

Click to download full resolution via product page

Thermal Decomposition Pathway of TMAN.

Applications in Research and Development
Tetramethylammonium nitrate is a versatile compound with a broad range of applications

across various scientific disciplines.[1]

Phase Transfer Catalyst: It is widely used as a phase transfer catalyst, facilitating reactions

between reactants in immiscible phases, which is particularly useful in organic and inorganic

synthesis.[1][3][4]

Electrolyte Solutions: The compound is employed in the formulation of electrolytes for

batteries, supercapacitors, and fuel cells, where its ionic properties enhance conductivity and

efficiency.[1]
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Organic Synthesis: It serves as a reagent in numerous organic reactions, aiding in the

production of complex molecules for pharmaceuticals and agrochemicals.[1][3]

Explosives Research: TMAN is used as a precursor in the synthesis of energetic materials.

[1][4]

Analytical Chemistry: In ion-pair chromatography, it acts as a counter-ion to separate anions.

[12] It is also used as an electrolyte in electrochemical analysis techniques like voltammetry.

[12]

Material Science: It is a component in chemical mechanical planarization (CMP) slurries and

photoresist stripper solutions for the semiconductor industry.[4][13]

Ionic Liquids: The compound is utilized in the formulation of ionic liquids, which are

considered green solvents due to their low volatility.[1][3]

Other Applications: It has been used in studies related to soil remediation, as a non-halide

clay stabilizer in oilfield applications, and as an inhibitor of glycolate oxidase.[1][4][5][11][13]
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Key Application Areas of Tetramethylammonium Nitrate.

Safety and Handling
Tetramethylammonium nitrate is classified as a hazardous substance and requires careful

handling.
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Hazard Identification
Hazard Class: 5.1 (Oxidizing solid)[2][5]

Signal Word: Danger[2][14]

Hazard Statements:

H272: May intensify fire; oxidizer.[5][14]

H315: Causes skin irritation.[5][14]

H319: Causes serious eye irritation.[5][14]

H335: May cause respiratory irritation.[9]

Incompatibilities: It reacts with rust, bases, copper, strong oxidizing agents, strong reducing

agents, and combustible materials.[2][3][5][14]

Handling and Storage
Storage: Store in a dry, cool, and well-ventilated place in tightly sealed containers.[8][14]

Keep away from heat, sparks, open flames, and other ignition sources. Do not store near

combustible materials.[14] Recommended storage temperature is 2-8°C.[5][8]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[9][14] Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation occurs.[15]

First Aid:

Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical

attention.[14]

Skin: Wash off immediately with plenty of water for at least 15 minutes. If irritation persists,

call a physician.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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